Cas no 100750-05-8 (2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-phenylpropanoic acid)

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-phenylpropanoic acid Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-phenylpropanoic acid
• Fmoc-DL-Phe-OH
• L-Phenylalanine-a,b-t2, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
• Fmoc-DL-phenylalanine
• N-Alpha-9-Fluorenylmethoxycarbonyl-Dl-Phenylalanine
• Timtec-Bb Sbb001432
• 2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-PHENYL-PROPIONIC ACID
• L-Phenylalanine-α,β-t2, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
• 2-(9H-FLUOREN-9-YLME
• Fmoc-Phe-OH-15N;Fmoc-[15N]Phe-OH;L-Phenylalanine-15NN-Fmocderivative;N-(9-Fluorenylmethoxycarbonyl)-L-phenylalanine-15N;125700-32-5
• F10522
• FT-0744319
• EN300-20814
• CS-0149805
• NSC334293
• AB02459
• N-((9H-Fluoren-9-ylmethoxy)carbonyl)-3-phenyl-L-alanine
• 126727-04-6
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoic acid
• AKOS001309878
• AB01598
• 100750-05-8
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}phenylalanine
• SY009439
• MLS001182358
• N-9-fluorenylmethyloxycarbonyl-dl-phenylalanine
• NSC 334293
• DTXSID10275949
• SY036882
• FT-0629930
• HY-W097163
• Z104483018
• CCG-245092
• EINECS 252-661-1
• MFCD00112977
• NCGC00246648-01
• L-Phenylalanine-alpha-13C, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
• FT-0697157
• DS-14842
• HMS2852N18
• fmoc-beta-cyclohexyl-d-ala-oh
• FT-0629921
• 2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-3-phenylpropanoic acid
• 125700-32-5
• Fmoc-[15N]Phe-OH
• SCHEMBL1228254
• SMR000567993
• NSC-334293
• N-FMOC-L-phenylalanine-d8
• L-Phenylalanine-a,b-t2,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-(9ci)
• Oprea1_332011
• CHEMBL47051
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-phenylpropanoic acid
• FT-0655088
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-phenylpropanoic acid
• +Expand

• InChIKey： SJVFAHZPLIXNDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H21NO4/c26-23(27)22(14-16-8-2-1-3-9-16)25-24(28)29-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21-22H,14-15H2,(H,25,28)(H,26,27)
• SMILES： C1C2=C(C3C(C2COC(NC(CC2C=CC=CC=2)C(O)=O)=O)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 387.14705815g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 387.14705815g/mol
• Heavy Atom Count: 29
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6Ų